Cas no 1536846-22-6 (1-(5-chloro-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(5-chloro-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 1536846-22-6
• MF: C₁₁H₁₃ClFN
• MW: 213.679025411606
• CID: 5889979
• PubChem ID: 83704004
• Update Time: 2025-10-23

1-(5-chloro-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-2003781
• 1536846-22-6

• Inchi： 1S/C11H13ClFN/c1-10(2)6-11(10,14)8-5-7(12)3-4-9(8)13/h3-5H,6,14H2,1-2H3
• InChI Key： CQYFVEPQUBANMG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C1(CC1(C)C)N)F

Computed Properties

• Exact Mass: 213.0720553g/mol
• Monoisotopic Mass: 213.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(5-chloro-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine

1-(5-Chloro-2-Fluorophenyl)-2,2-Dimethylcyclopropan-1-Amine: A Comprehensive Overview

The compound with CAS No. 1536846-22-6, commonly referred to as 1-(5-chloro-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine, is a highly specialized organic molecule with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and its bioactivity studies have further highlighted its importance in contemporary research.

The chemical structure of 1-(5-chloro-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine consists of a cyclopropane ring substituted with a 5-chloro-2-fluorophenyl group and two methyl groups. This arrangement imparts the molecule with unique electronic and steric properties, making it an intriguing subject for both academic and industrial investigations. The presence of halogens (chlorine and fluorine) on the aromatic ring introduces additional complexity, influencing the molecule's reactivity and selectivity in various reactions.

Recent studies have focused on the synthesis of this compound, exploring novel routes that enhance efficiency and sustainability. Researchers have employed advanced catalytic systems and asymmetric synthesis techniques to achieve higher yields and enantioselectivity. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported as a promising method for constructing the key intermediates required for this compound's synthesis.

In terms of application, 1-(5-chloro-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine has shown potential in the development of new drug candidates. Its ability to modulate specific biological targets makes it a valuable tool in medicinal chemistry. Recent findings suggest that this compound exhibits selective inhibition against certain enzymes involved in neurodegenerative diseases, offering new avenues for therapeutic intervention.

Moreover, the stability and reactivity of this compound have been extensively studied under various conditions. Experimental data indicate that the molecule demonstrates remarkable thermal stability, making it suitable for high-temperature applications. Additionally, its reactivity towards nucleophilic substitution reactions has been optimized through careful control of reaction conditions, enabling its use in diverse chemical transformations.

The integration of computational chemistry techniques has further enriched our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, helping researchers predict its behavior in different chemical environments. These computational studies complement experimental work, facilitating the design of more efficient synthetic pathways and applications.

In conclusion, 1-(5-chloro-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1536846-22-6) stands as a testament to the ingenuity of modern chemical research. Its unique structure, versatile reactivity, and promising applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an increasingly significant role in advancing scientific knowledge and practical applications.